1-(3-chloro-4-fluorobenzoyl)-6'-fluoro-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one

• IUPAC Name: 1'-(3-chloro-4-fluorobenzoyl)-6-fluoro-1-methylspiro[3H-quinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C20H18ClF2N3O2/c1-25-17-5-3-13(22)11-14(17)18(27)24-20(25)6-8-26(9-7-20)19(28)12-2-4-16(23)15(21)10-12/h2-5,10-11H,6-9H2,1H3,(H,24,27)
• InChI Key: LBPQRXILPDAZEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)C(=O)NC13CCN(CC3)C(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C20H18ClF2N3O2
• Molecular Weight: 405.8 g/mol

Description

1-(3-chloro-4-fluorobenzoyl)-6'-fluoro-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C20H18ClF2N3O2 and its molecular weight is 405.83. The purity is usually 95%.
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Scientific Research Applications

Sigma Ligands and Selectivity

Research has demonstrated the potential of spiro-joined compounds, closely related to 1-(3-chloro-4-fluorobenzoyl)-6'-fluoro-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one, as sigma ligands with subnanomolar affinity, particularly preferring the sigma 2 binding site. The structure-activity relationship within this class of compounds highlights the critical role of the N-substituent in determining affinity and selectivity for sigma 1 and sigma 2 binding sites. Specifically, compounds with medium-sized N-substituents exhibit potent, yet unselective binding, whereas larger, more lipophilic N-substituents lead to high affinity and selectivity for sigma 2 sites. The study emphasizes the importance of substituents in the benzene ring and the position of the oxygen atom and the spiroconnection for maintaining high affinity and selectivity for sigma binding sites (Moltzen, Perregaard, & Meier, 1995).

Nociceptin Receptor Ligands

Another area of application involves the synthesis and evaluation of spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-ones as ligands for the nociceptin receptor. These compounds have shown to exhibit partial agonistic activity, with certain derivatives acting as pure antagonists. This suggests potential therapeutic applications in pain management and other conditions modulated by the nociceptin receptor (Mustazza et al., 2006).

Pharmacological Activities

Research into spiro[3,4-dihydro-1,2,4-benzotriazines-3,4'-piperidine] derivatives, which share structural similarities with the compound , revealed modest dopamine antagonism alongside notable analgesic and antihypertensive activities. This suggests a potential for these compounds in the development of new treatments for pain and hypertension, with the added benefit of reduced dopamine-related side effects (Novelli & Sparatore, 1996).